Cas no 5539-54-8 (Benzenesulfinamide, N,N-dimethyl-)

• Product Name: Benzenesulfinamide, N,N-dimethyl-
• CAS No: 5539-54-8
• MF: C₈H₁₁NOS
• MW: 169.244040727615
• CID: 352024
• PubChem ID: 9989642
• Update Time: 2025-04-19

Benzenesulfinamide, N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfinamide, N,N-dimethyl-
• N,N-dimethylbenzenesulfinamide
• 5539-54-8
• DTXSID70433705
• Benzenesulfinic acid dimethylamide
• SCHEMBL18420590
• SCHEMBL10427661

• Inchi： 1S/C8H11NOS/c1-9(2)11(10)8-6-4-3-5-7-8/h3-7H,1-2H3
• InChI Key： HLDBHWJNZHGZMV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N(C)C)=O

Computed Properties

• Exact Mass: 169.05623
• Monoisotopic Mass: 169.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 39.5Ų

Experimental Properties

• Density: 1.208
• Boiling Point: 280.79°C at 760 mmHg
• Flash Point: 123.618°C
• Refractive Index: 1.613
• PSA: 20.31